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Compound of Interest

Compound Name: UBP 302

Cat. No.: B1682675

For Researchers, Scientists, and Drug Development Professionals

Introduction

UBP 302 is a potent and selective antagonist of the GluK1 (formerly GIuR5) subunit-containing
kainate receptors. Its ability to modulate glutamatergic neurotransmission makes it a valuable
tool for in vivo research in various neurological disorders. This document provides a guide for
the in vivo administration of UBP 302, summarizing available data and presenting experimental
protocols.

Mechanism of Action

UBP 302 selectively blocks ionotropic glutamate receptors of the kainate subtype that contain
the GluK1 subunit. These receptors are involved in excitatory synaptic transmission and their
modulation can impact neuronal excitability. The primary mechanism of UBP 302 involves the
inhibition of glutamate-induced neuronal depolarization and subsequent signaling cascades.

Signaling Pathway of Glutamate and the Action of UBP
302
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 To cite this document: BenchChem. [UBP 302 In Vivo Administration Guide: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682675#ubp-302-in-vivo-administration-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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